Cas no 898439-59-3 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide)
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(pyridin-2-ylmethyl)oxamide
- N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide
-
- Inchi: 1S/C19H20N4O3/c1-13(24)23-10-4-5-14-7-8-15(11-17(14)23)22-19(26)18(25)21-12-16-6-2-3-9-20-16/h2-3,6-9,11H,4-5,10,12H2,1H3,(H,21,25)(H,22,26)
- InChI Key: FIWZNLOZECBDIC-UHFFFAOYSA-N
- SMILES: C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C(NCC1=NC=CC=C1)=O
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2670-0211-2μmol |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2670-0211-5μmol |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2670-0211-10μmol |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2670-0211-20μmol |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2670-0211-1mg |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2670-0211-2mg |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2670-0211-3mg |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2670-0211-4mg |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2670-0211-5mg |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2670-0211-10mg |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
898439-59-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide
Introduction to N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide (CAS No. 898439-59-3)
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 898439-59-3, represents a promising candidate for further exploration in drug development due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates elements from two distinct chemical frameworks: the tetrahydroquinoline scaffold and the pyridine moiety, which are both well-documented for their pharmacological relevance.
The tetrahydroquinoline core is a well-known pharmacophore that appears in numerous bioactive molecules. Its ability to interact with various biological targets makes it a valuable component in medicinal chemistry. Specifically, the 1-acetyl substitution at the 1-position of the tetrahydroquinoline ring enhances its reactivity and potential for further functionalization. This modification opens up possibilities for the synthesis of derivatives with tailored biological properties.
Complementing the tetrahydroquinoline moiety is the pyridin-2-yl group, which is known for its ability to modulate biological pathways through interactions with enzymes and receptors. The presence of this group in N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide suggests that this compound may exhibit dual-targeting capabilities, potentially increasing its therapeutic efficacy while minimizing side effects.
The ethanediamide linkage between the two functional groups provides additional opportunities for conformational flexibility and binding affinity. This structural feature is particularly important in drug design, as it can influence how the molecule interacts with biological targets. The flexibility offered by the ethanediamide group can be exploited to optimize binding interactions, thereby enhancing drug-like properties such as solubility and bioavailability.
Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have shown that N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide can potentially bind to various protein targets with high affinity. These simulations have highlighted its potential as an inhibitor of kinases and other enzymes involved in critical signaling pathways. Such findings align with ongoing research efforts aimed at identifying novel therapeutic agents for treating a wide range of diseases.
In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary experiments indicate that it exhibits significant inhibitory activity against certain kinases, which are key enzymes in cancer cell proliferation and survival. The dual-targeting nature of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide suggests that it may offer a synergistic effect when combined with other therapeutic agents. This concept is particularly relevant in the context of combination therapy strategies, which are increasingly recognized as effective approaches for overcoming drug resistance.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds necessary for constructing the tetrahydroquinoline and pyridine moieties. Additionally, protecting group strategies have been employed to ensure selective functionalization at different positions within the molecule.
The potential applications of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and neurodegenerative disorders. The compound's ability to modulate key signaling pathways makes it a versatile tool for investigating disease mechanisms and developing novel treatments.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them more effectively. N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide represents a prime example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of pharmacophores and functional groups positions it as a promising candidate for further preclinical and clinical investigations.
The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The journey from laboratory discovery to market-ready pharmaceuticals involves numerous challenges but also immense opportunities for innovation. N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-y l)methylethanediamide exemplifies how cutting-edge research can lead to breakthroughs that improve human health.
898439-59-3 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(pyridin-2-yl)methylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)